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Compound of Interest

Compound Name: Idrevloride

Cat. No.: B10860355 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Idrevloride, an investigational epithelial sodium channel (ENaC) inhibitor. Adherence to these

protocols is essential to ensure the safety of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Idrevloride is classified with Acute Oral Toxicity Category 4 ("Harmful if swallowed") and is very

toxic to aquatic life with long-lasting effects.[1] Therefore, appropriate personal protective

equipment (PPE) is mandatory to prevent exposure. The selection of PPE should be based on

a risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment
The following table summarizes the minimum required PPE for various laboratory activities

involving Idrevloride.
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Activity
Eye & Face

Protection
Skin Protection

Respiratory

Protection

Weighing and

Aliquoting (powder)

Safety goggles with

side-shields

Impervious clothing

(lab coat), disposable

nitrile gloves (double-

gloving

recommended)

N95 or higher rated

respirator

Compounding and

Dissolution

Safety goggles with

side-shields or face

shield

Impervious clothing

(lab coat), disposable

nitrile gloves (double-

gloving

recommended)

N95 or higher rated

respirator if not in a

certified chemical

fume hood

In-vitro/In-vivo

Administration

Safety goggles with

side-shields

Impervious clothing

(lab coat), disposable

nitrile gloves

Dependent on the

route of administration

and potential for

aerosolization

Waste Disposal
Safety goggles with

side-shields

Impervious clothing

(lab coat), disposable

nitrile gloves

Not generally required

if handling sealed

waste containers

Experimental Protocol: Standard Solution Preparation of
Idrevloride (10mM)

Preparation: Before handling Idrevloride, ensure all required PPE is correctly donned. All

manipulations of powdered Idrevloride should be performed in a certified chemical fume

hood or a biological safety cabinet to minimize inhalation exposure.

Weighing: Tare a suitable container on a calibrated analytical balance. Carefully weigh the

desired amount of Idrevloride powder.

Dissolution: Add the appropriate volume of the desired solvent (e.g., DMSO) to the container

with the weighed Idrevloride.
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Mixing: Gently agitate the solution until the Idrevloride is completely dissolved. Avoid

splashing.

Storage: Store the prepared solution in a tightly sealed container at the recommended

temperature, protected from light.[1]

Procedural Guidance: Donning and Doffing of PPE
Proper donning and doffing of PPE is critical to prevent contamination. The following is a

general guide; always refer to your institution's specific protocols.

Donning Procedure
Gown: Put on a disposable, impervious gown, ensuring it is securely fastened.

Respirator: If required, don your N95 respirator, ensuring a proper fit and seal.

Eye Protection: Put on safety goggles with side-shields.

Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the gown. Don

a second pair of gloves over the first pair.

Doffing Procedure
Gloves (Outer Pair): Remove the outer pair of gloves, peeling them off from the cuff and

turning them inside out.

Gown: Untie the gown and peel it away from your body, turning it inside out as you remove it.

Gloves (Inner Pair): Remove the inner pair of gloves using the same technique as the outer

pair.

Eye Protection: Remove your safety goggles.

Respirator: Remove the respirator without touching the front.

Hand Hygiene: Immediately wash your hands thoroughly with soap and water.
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Operational and Disposal Plans
All waste generated from the handling of Idrevloride must be considered hazardous.

Solid Waste: All disposable PPE, weighing papers, and contaminated labware should be

placed in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions of Idrevloride should be collected in a clearly labeled,

sealed hazardous waste container. Do not dispose of Idrevloride solutions down the drain.

[1]

Visualization of PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Idrevloride.
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PPE Selection Workflow for Handling Idrevloride

Start: Plan to Handle Idrevloride

Assess the Procedure:
- Weighing powder?

- Dissolving?
- Administering solution?

Is the material a powder or could aerosols be generated?

Will the procedure be performed
in a certified chemical fume hood?

Yes

Add Respiratory Protection:
N95 or higher rated respirator

No

Standard PPE:
- Lab Coat

- Safety Goggles
- Single Pair of Nitrile Gloves

Yes

Enhanced PPE:
- Lab Coat

- Safety Goggles
- Double Nitrile Gloves

No

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for Idrevloride PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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